4-[(2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)amino]cyclohexan-1-ol

• IUPAC Name: 4-[(2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)amino]cyclohexan-1-ol
• InChI: InChI=1S/C15H24N2OS/c1-2-14-17-13-5-3-4-12(15(13)19-14)16-10-6-8-11(18)9-7-10/h10-12,16,18H,2-9H2,1H3
• InChI Key: YXIKDYGEHHLHEH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(S1)C(CCC2)NC3CCC(CC3)O
• Molecular Formula: C15H24N2OS
• Molecular Weight: 280.4 g/mol

Description

4-[(2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)amino]cyclohexan-1-ol, also known as TCB-2, is a synthetic compound that belongs to the class of benzothiazole derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. TCB-2 has been found to have a unique mechanism of action and exhibits a range of biochemical and physiological effects.

Scientific Research Applications

4-[(2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)amino]cyclohexan-1-ol has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have a unique mechanism of action and exhibits a range of biochemical and physiological effects. 4-[(2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)amino]cyclohexan-1-ol has been used in studies investigating the role of serotonin receptors in the brain and their potential implications for the treatment of psychiatric disorders such as depression and anxiety.

Mechanism of Action

4-[(2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)amino]cyclohexan-1-ol acts as a partial agonist at the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. It has been found to have a high affinity for this receptor, which may contribute to its unique effects on the brain. 4-[(2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)amino]cyclohexan-1-ol has also been found to modulate the activity of other neurotransmitter systems, including dopamine and norepinephrine.
Biochemical and Physiological Effects
4-[(2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)amino]cyclohexan-1-ol has been found to have a range of biochemical and physiological effects, including changes in brain activity, altered perception, and changes in mood and behavior. It has been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its stimulant-like effects. 4-[(2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)amino]cyclohexan-1-ol has also been found to alter the activity of the visual cortex, leading to changes in perception and visual hallucinations.

Advantages and Limitations for Lab Experiments

One advantage of 4-[(2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)amino]cyclohexan-1-ol is its high affinity for the serotonin 5-HT2A receptor, which makes it a useful tool for investigating the role of this receptor in the brain. 4-[(2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)amino]cyclohexan-1-ol is also relatively stable and can be synthesized in high purity and yield. However, one limitation of 4-[(2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)amino]cyclohexan-1-ol is its potential for abuse, which may limit its use in certain settings. Additionally, 4-[(2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)amino]cyclohexan-1-ol has not been extensively studied in humans, and its long-term effects on the brain and body are not well understood.

Future Directions

There are several future directions for research on 4-[(2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)amino]cyclohexan-1-ol. One area of interest is its potential for the treatment of psychiatric disorders such as depression and anxiety. 4-[(2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)amino]cyclohexan-1-ol has been shown to have unique effects on the serotonin system, which may make it a useful tool for investigating the underlying mechanisms of these disorders. Another area of interest is the potential for 4-[(2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)amino]cyclohexan-1-ol to be used as a research tool for investigating the role of the visual cortex in perception and cognition. Finally, further research is needed to understand the long-term effects of 4-[(2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)amino]cyclohexan-1-ol on the brain and body, particularly with regard to its potential for abuse.

Synthesis Methods

4-[(2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)amino]cyclohexan-1-ol can be synthesized using a variety of methods, including the condensation of 2-ethylbenzothiazole-7-carboxylic acid with cyclohexanone, followed by reduction and cyclization. Another method involves the condensation of 2-ethylbenzothiazole-7-carboxylic acid with 1,2-diaminocyclohexane, followed by reduction and cyclization. Both methods yield 4-[(2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-yl)amino]cyclohexan-1-ol in high purity and yield.